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Compound of Interest

Compound Name: Endosidin 2

Cat. No.: B593817

Application Notes and Protocols for Endosidin 2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and
experimental use of Endosidin 2 (ES2), a selective inhibitor of the exocyst complex subunit
EXQO70.

Product Information

Property Value Reference
Synonyms ES2 [1]
Molecular Formula C15H12FIN203 [1]
Molecular Weight 414.17 Da [1][2]

CAS Number 1839524-44-5 [1]

Selective inhibitor of the
EXO70 subunit of the exocyst
Mechanism of Action complex, disrupting exocytosis

and endosomal recycling.[3][4]

[5]
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Solubility and Stock Solution Preparation

Endosidin 2 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the most
commonly used solvent for preparing stock solutions.

Solvent Solubility Reference

30 mg/mL; 100 mg/mL (with

DMSO ey [1](6]
sonication)

DMF 30 mg/mL [1]

Ethanol 0.25 mg/mL [1]

Protocol for Preparing a 40 mM Stock Solution in DMSO:
This protocol is adapted from a study on exocytosis modulators in Arabidopsis.[2]

Materials:

Endosidin 2 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

» Weigh 82.8 mg of Endosidin 2 powder and transfer it to a suitable container.
e Add DMSO to a final volume of 5 mL.[2]

» Vortex the solution until the Endosidin 2 is completely dissolved. Gentle warming or
sonication may be required to fully dissolve the compound.[6]
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 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

 Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).[3][6]

Experimental Protocols

Endosidin 2 has been utilized in a variety of experimental settings, primarily in plant biology to
study membrane trafficking, and also in mammalian and fungal systems.

Plant Biology Applications
A. Arabidopsis thaliana Root Growth Inhibition Assay

This assay is used to determine the dose-dependent effect of Endosidin 2 on plant growth.

o Experimental Setup:Arabidopsis thaliana seedlings are grown on vertical agar plates
containing various concentrations of Endosidin 2.[2]

o Media Preparation: Prepare half-strength Murashige and Skoog (Y2 MS) media with 1% (w/v)
sucrose and 0.8% (w/v) agar. After autoclaving and cooling, add the required volume of
Endosidin 2 stock solution and an equivalent volume of DMSO for the mock control plates.

[2]

e Working Concentrations: 15 uM to 25 uM have been shown to cause modest root growth
inhibition.[2] Higher concentrations can also be tested.

e Incubation: Grow seedlings vertically under continuous light (130 pmol m~=2 s—1) at 23°C.[2]

o Data Analysis: Measure the primary root length after a set number of days (e.g., 5 days) and
compare the measurements of treated seedlings to the mock-treated controls.[2]

B. PIN2 Protein Localization in Arabidopsis Root Epidermal Cells

This experiment investigates the effect of Endosidin 2 on the subcellular localization of the
auxin transporter PIN2.
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o Plant Material:Arabidopsis thaliana seedlings expressing a fluorescently tagged PIN2 protein
(e.g., PIN2-GFP).

o Treatment: Treat 6-day-old seedlings with 40 uM Endosidin 2 in liquid 2 MS media for 2
hours. Use a 0.5% DMSO solution as a mock control.[7][8]

» Imaging: Mount the seedlings on a microscope slide and visualize the localization of the
fluorescently tagged PIN2 protein using a confocal microscope.

o Expected Outcome: Endosidin 2 treatment is expected to reduce the fluorescence intensity
of PIN2 at the plasma membrane and cause its accumulation in intracellular compartments,
such as late endosomes/pre-vacuolar compartments.[3][4][6]

C. Polarized Growth Inhibition in Physcomitrium patens

This protocol assesses the impact of Endosidin 2 on the polarized growth of the moss
Physcomitrium patens.

o Experimental System:P. patens protonemal cells.

e Treatment: Expose the moss to increasing concentrations of Endosidin 2. The reported
IC50 for growth inhibition is between 8.8 and 12.3 pM.[9][10] At 50 puM, tip-growing cells have
been observed to rupture.[9][10]

o Data Analysis: Quantify the effect on polarized growth by measuring parameters such as the
area and solidity of the moss protonemata.[10]

Mammalian Cell Applications

A. Neurite Outgrowth Assay in PC12 Cells

This assay can be used to study the effect of Endosidin 2 on neuronal differentiation,
particularly in the context of LRRK2 pathology.

e Cell Line: PC12 cells, which are a rat pheochromocytoma cell line that can be induced to
differentiate into neuron-like cells.
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o Treatment: Treat PC12 cells with Endosidin 2 at concentrations of 2.5 uM or 5 puM in the
presence of Nerve Growth Factor (NGF) to induce differentiation.[11]

 Incubation: Incubate the cells for a period sufficient to observe neurite outgrowth (e.g., 7
days).[11]

e Analysis: Fix and stain the cells to visualize neurites. The effect of Endosidin 2 on neurite
extension can be quantified by measuring the length and number of neurites per cell.[11]

Signaling Pathways and Workflows
Endosidin 2 Mechanism of Action
Endosidin 2 targets the EXO70 subunit of the exocyst complex, which is a key player in the

tethering of secretory vesicles to the plasma membrane during exocytosis. By inhibiting
EXO70, Endosidin 2 disrupts this process.
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Caption: Mechanism of Endosidin 2 action.

Experimental Workflow for Protein Localization Studies
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The following diagram illustrates a typical workflow for investigating the effect of Endosidin 2
on protein localization in plant cells.
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Caption: Workflow for protein localization experiments.

Summary of Quantitative Data

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b593817?utm_src=pdf-body
https://www.benchchem.com/product/b593817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. . Endosidin 2 .
Experiment  Organism/C . Incubation Observed
. Concentrati . Reference
Type ell Line Time Effect
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) 15-25 uM 5 days inhibition of [2]
Assay thaliana
root growth
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PIN2 at
) ) plasma
PIN2 Arabidopsis
o ) 40 uM 2 hours membrane, [31[6][71[8]
Localization thaliana )
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in
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Growth m patens (IC50)
growth
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Cell Rupture 50 uM N/A tip-growing [9]
m patens
cells
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Neurite induced
PC12 cells 2.5-5 uM 7 days o [11]
Outgrowth inhibition of
neurite
outgrowth

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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